Cas no 2306248-51-9 (oxalic acid)

• Product Name: oxalic acid
• CAS No: 2306248-51-9
• MF: C₂₄H₄₆N₄O₁₀
• MW: 550.6
• MDL: MFCD32173270
• CID: 5521375
• PubChem ID: 145708013
• Update Time: 2026-03-11

oxalic acid Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[(3S,4R)-3-methoxy-4-piperidyl]carbamate
• tert-butyl N-[(3S,4R)-3-methoxy-4-piperidyl]carbamate;hemi(oxalic acid)
• MFCD31697617
• t-Butyl N-[(3S,4R)-3-methoxy-4-piperidyl]carbamate hemioxalate
• tert-Butyl ((3s,4r)-3-methoxypiperidin-4-yl)carbamate hemioxalate
• t-Butyl N-[cis-3-methoxypiperidin-4-yl]carbamate hemioxalate
• AS-79669
• 2306248-51-9
• (3S,4R)-4-(Boc-amino)-3-methoxypiperidine hemioxalate
• tert-butyl N-[(3S,4R)-3-methoxy-4-piperidyl]carbamate;oxalic acid
• CS-0185458
• tert-butyl N-[(3S,4R)-3-methoxypiperidin-4-yl]carbamate;oxalic acid
• tert-butyl N-[cis-3-methoxypiperidin-4-yl]carbamate hemioxalate
• t-Butyl N-[(3R,4S)-3-methoxy-4-piperidyl]carbamate hemioxalate
• tert-Butyl N-[(3S,4R)-3-methoxy-4-piperidyl]carbamate hemi(oxalic acid)
• oxalic acid

• MDL： MFCD32173270
• Inchi： 1S/C11H22N2O3.C2H2O4/c1-11(2,3)16-10(14)13-8-5-6-12-7-9(8)15-4;3-1(4)2(5)6/h8-9,12H,5-7H2,1-4H3,(H,13,14);(H,3,4)(H,5,6)/t8-,9+;/m1./s1
• InChI Key： WLSLTTRRGYBMDM-RJUBDTSPSA-N
• SMILES： C(=O)(O)C(=O)O.N([C@@H]1CCNC[C@@H]1OC)C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 550.32139368g/mol
• Monoisotopic Mass: 550.32139368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 38
• Rotatable Bond Count: 9
• Complexity: 309
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 194Ų

Additional information on oxalic acid

Comprehensive Overview of Oxalic Acid (CAS No. 2306248-51-9)

Oxalic acid, with the chemical formula \( \text{C}_2\text{H}_2\text{O}_4 \), is a naturally occurring organic compound that has been extensively studied for its various applications in chemistry, biology, and medicine. This compound is known for its strong acidic properties and its ability to form stable complexes with metal ions. In this comprehensive overview, we will delve into the chemical structure, physical properties, synthesis methods, and recent research advancements related to oxalic acid.

Chemical Structure and Physical Properties

Oxalic acid is a dicarboxylic acid, consisting of two carboxyl groups (-COOH) attached to a single carbon atom. Its molecular weight is approximately 90.03 g/mol. The compound exists in both anhydrous and hydrated forms, with the hydrated form (oxalic acid dihydrate) being more stable and commonly used in laboratory settings. The anhydrous form is a white crystalline solid that is highly soluble in water, ethanol, and other polar solvents.

The strong acidic nature of oxalic acid is due to the presence of two carboxyl groups, which can donate protons (H⁺) to the solution. This property makes it a useful reagent in various chemical reactions, including the preparation of metal oxalates and the purification of metals through complexation.

Synthesis Methods

Oxalic acid can be synthesized through several methods, each with its own advantages and limitations. One of the most common industrial methods involves the oxidation of carbohydrates or other organic compounds using nitric acid or air. For example, sucrose can be oxidized to form oxalic acid through a series of reactions:

C12H22O11 + 12 O2 → 6 CO2 + 6 H2O + 2 C2H2O4

In laboratory settings, oxalic acid can be prepared by the reaction of sodium formate with an oxidizing agent such as potassium permanganate:

HCOONa + KMnO4 → CO2 + MnO2 + NaOH + H2O + C2H2O4

Analytical Techniques and Applications in Research

The analysis of oxalic acid is crucial in various research fields, including environmental science, biochemistry, and materials science. High-performance liquid chromatography (HPLC) and gas chromatography (GC) are commonly used techniques for the quantitative determination of oxalic acid in complex matrices. These methods provide high sensitivity and accuracy, making them suitable for trace analysis.

In recent studies, oxalic acid has been investigated for its role in plant metabolism and its potential applications in agriculture. For instance, research has shown that oxalic acid can enhance nutrient uptake in plants by forming soluble complexes with metal ions such as calcium and magnesium. This property has led to its use as a soil amendment to improve plant growth and yield.

Biological and Medical Applications

Oxalic acid has been studied for its biological activities and potential therapeutic applications. One area of interest is its role in kidney stone formation. Oxalate ions can combine with calcium ions to form calcium oxalate crystals, which are a common component of kidney stones. Understanding the mechanisms behind this process has led to the development of preventive strategies and treatments for kidney stone disease.

In addition to its role in kidney stones, oxalic acid has been explored for its potential antiviral properties. Recent studies have shown that oxalate derivatives can inhibit the replication of certain viruses, including human immunodeficiency virus (HIV) and hepatitis C virus (HCV). These findings suggest that oxalate-based compounds may have therapeutic potential in the treatment of viral infections.

Safety Considerations and Environmental Impact

oxalic acid,, it is essential to follow proper safety protocols due to its strong acidic nature. The compound can cause skin irritation and eye damage upon contact, and inhalation of its fumes can lead to respiratory issues. Therefore, personal protective equipment (PPE) such as gloves, goggles, and respirators should be used when working with this compound.

In terms of environmental impact, the release of oxalic acid into water bodies can have adverse effects on aquatic ecosystems. It can alter water pH levels and affect the solubility of essential nutrients, leading to changes in aquatic plant growth and microbial activity. Therefore, proper disposal methods should be followed to minimize environmental contamination.

FUTURE DIRECTIONS AND CONCLUSIONS

The study of oxalic acid (CAS No. 2306248-51-9) continues to evolve with new research findings expanding our understanding of its properties and applications. Future directions may include further exploration of its biological activities, development of novel derivatives for therapeutic use, and optimization of synthesis methods for industrial applications.

In conclusion, oxalic acid is a versatile compound with a wide range of applications in chemistry, biology, and medicine. Its strong acidic properties make it an important reagent in various chemical reactions, while its biological activities offer promising avenues for therapeutic development. As research progresses, we can expect new insights into the potential uses and impacts of this fascinating compound.